Cas no 2680728-05-4 (benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate)

• Product Name: benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate
• CAS No: 2680728-05-4
• MF: C₁₈H₁₆N₄O₅
• MW: 368.343443870544
• CID: 5622828
• PubChem ID: 165931243
• Update Time: 2025-10-31

benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680728-05-4
• EN300-28300691
• benzyl N-{3-[(1-methyl-4-nitro-1H-imidazol-5-yl)oxy]phenyl}carbamate
• benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate

• Inchi： 1S/C18H16N4O5/c1-21-12-19-16(22(24)25)17(21)27-15-9-5-8-14(10-15)20-18(23)26-11-13-6-3-2-4-7-13/h2-10,12H,11H2,1H3,(H,20,23)
• InChI Key： VOWNPFSGUCEDDN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)C1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 368.11206962g/mol
• Monoisotopic Mass: 368.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate

Comprehensive Overview of Benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate (CAS No. 2680728-05-4)

Benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate, identified by its CAS No. 2680728-05-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzyl carbamate moiety with a 1-methyl-4-nitro-1H-imidazole group, linked via an oxygen bridge. Such structural complexity makes it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, the demand for imidazole derivatives has surged due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the nitroimidazole component of this compound, as it is often associated with prodrug activation mechanisms in targeted therapies. The benzyl carbamate group further enhances its potential as a protecting group or a drug delivery vehicle, aligning with current trends in precision medicine.

The synthesis of Benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate involves multi-step organic reactions, often requiring Pd-catalyzed coupling or nucleophilic substitution techniques. Its CAS No. 2680728-05-4 serves as a critical identifier for regulatory compliance and patent documentation, ensuring traceability in commercial and academic settings. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

From an industrial perspective, this compound is often explored for its role in small-molecule inhibitors and enzyme modulators. Its nitroimidazole core is analogous to fragments found in hypoxia-targeting agents, a hot topic in oncology research. Additionally, the carbamate linkage offers hydrolytic stability, making it suitable for prodrug design—a strategy frequently discussed in AI-driven drug discovery forums.

Environmental and safety profiles of Benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate are rigorously evaluated to meet REACH and GMP standards. While not classified as hazardous, proper handling protocols are recommended due to its nitro functional group. The compound’s stability under various pH conditions is also a key consideration for formulation scientists.

In summary, Benzyl N-{3-(1-methyl-4-nitro-1H-imidazol-5-yl)oxyphenyl}carbamate (CAS No. 2680728-05-4) represents a promising scaffold in modern chemistry. Its dual functionality—combining imidazole reactivity with carbamate versatility—positions it as a valuable candidate for interdisciplinary research, particularly in the era of personalized medicine and computational chemistry.